Cas no 1805456-61-4 (2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile)

2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro-fluoropyridine core coupled with an acetonitrile functional group—make it a valuable intermediate for constructing complex heterocyclic compounds. The presence of both chloro and fluoro substituents enhances reactivity, enabling selective modifications in cross-coupling reactions or nucleophilic substitutions. The nitrile group further expands its synthetic applications, serving as a precursor for carboxylic acids, amides, or other nitrogen-containing functionalities. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under standard reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile structure

1805456-61-4 structure

Product Name:2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile

CAS No:1805456-61-4

MF:C₇H₄ClFN₂

MW:170.5714635849

CID:4706808

Update Time:2025-06-07

2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-fluoropyridine-5-acetonitrile
- 2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile
- Inchi： 1S/C7H4ClFN2/c8-7-3-6(9)5(1-2-10)4-11-7/h3-4H,1H2
- InChI Key： QNFDHTZEDSLKGL-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=N1)CC#N)F

Computed Properties

Exact Mass: 170.005
Monoisotopic Mass: 170.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7

2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010404-250mg	2-Chloro-4-fluoropyridine-5-acetonitrile	1805456-61-4	95%	250mg	$1,029.00	2022-04-01
Alichem	A029010404-1g	2-Chloro-4-fluoropyridine-5-acetonitrile	1805456-61-4	95%	1g	$3,039.75	2022-04-01